Cas no 29455-26-3 ((1R,4aS,5R,8aS)-5-[(R)-3-Methyl-4-carboxybutyl]-1,4a-dimethyl-6-methylenedecalin-1-carboxylic acid)
29455-26-3 structure
Product Name:(1R,4aS,5R,8aS)-5-[(R)-3-Methyl-4-carboxybutyl]-1,4a-dimethyl-6-methylenedecalin-1-carboxylic acid
CAS No:29455-26-3
MF:C20H32O4
MW:336.465686798096
CID:275161
Update Time:2024-02-29
(1R,4aS,5R,8aS)-5-[(R)-3-Methyl-4-carboxybutyl]-1,4a-dimethyl-6-methylenedecalin-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-Naphthalenepentanoicacid, 5-carboxydecahydro-b,5,8a-trimethyl-2-methylene-, (bR,1R,4aS,5R,8aS)-
- 1-Naphthalenepentanoicacid, 5-carboxydecahydro-b,5,8a-trimethyl-2-methylene-, [1R-[1a(R*),4ab,5a,8aa]]-
- 5b,9bH,10a-Labd-8(20)-ene-15,18-dioic acid, (13R)- (8CI)
- Oliveric acid
- CID 101306760
- (1R,4aS,5R,8aS)-5-[(R)-3-Methyl-4-carboxybutyl]-1,4a-dimethyl-6-methylenedecalin-1-carboxylic acid
- (1R,βR,4aβ)-Decahydro-5α-carboxy-β,5,8aα-trimethyl-2-methylene-1α-naphthalenepentanoic acid
- Junicedric acid
-
- Inchi: 1S/C20H32O4/c1-13(12-17(21)22)6-8-15-14(2)7-9-16-19(15,3)10-5-11-20(16,4)18(23)24/h13,15-16H,2,5-12H2,1,3-4H3,(H,21,22)(H,23,24)
- InChI Key: HPQKNJHVWUWAOR-UHFFFAOYSA-N
- SMILES: CC(CC(=O)O)CCC1C2(CCCC(C2CCC1=C)(C(=O)O)C)C
Computed Properties
- Exact Mass: 336.23
- Monoisotopic Mass: 336.23
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 526
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6
- XLogP3: 5.459
(1R,4aS,5R,8aS)-5-[(R)-3-Methyl-4-carboxybutyl]-1,4a-dimethyl-6-methylenedecalin-1-carboxylic acid Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
29455-26-3 ((1R,4aS,5R,8aS)-5-[(R)-3-Methyl-4-carboxybutyl]-1,4a-dimethyl-6-methylenedecalin-1-carboxylic acid) Related Products
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